Cas no 823235-29-6 (Ethanol, 2-(propyldithio)-)

• Product Name: Ethanol, 2-(propyldithio)-
• CAS No: 823235-29-6
• MF: C₅H₁₂OS₂
• MW: 152.278179168701
• CID: 693926
• PubChem ID: 11977395
• Update Time: 2025-04-19

Ethanol, 2-(propyldithio)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(propyldithio)-
• 2-(propyldisulfanyl)ethanol
• SCHEMBL6304911
• 823235-29-6
• DTXSID40475076

• Inchi： 1S/C5H12OS2/c1-2-4-7-8-5-3-6/h6H,2-5H2,1H3
• InChI Key： ZTSSCLJQNYJWFP-UHFFFAOYSA-N
• SMILES： S(CCC)SCCO

Computed Properties

• Exact Mass: 152.03295735g/mol
• Monoisotopic Mass: 152.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.8Ų